Cas no 7392-74-7 ([(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate)

[(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate Properties

Names and Identifiers

• 2,3,5-Tri-O-benzoyl-2-C-methyl-D-ribonic acid-1,4-lactone
• 2,3,5-Tri-O-benzoyl-2-C-methyl-D-ribonic-1,4-lactone
• [(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxooxolan-2-yl]methyl benzoate
• 2,3,5-Tri-O-benzoyl-
• 2,3,4,6-TETRA-O-ACETYL-1-O-TRICHLOROACETIMIDOYL-
• D-ribo-Pentonicacid, 2-C-methyl-, g-lactone, tribenzoate (7CI)
• Ribonic acid, 2-C-methyl-, g-lactone, tribenzoate, D- (8CI)
• [(2R,3R,4R)-3,4-dibenzoyloxy-4-methyl-5-oxo-tetrahydrofuran-2-yl]methyl benzoate
• rel-(3R,4R,5R)-5-((Benzoyloxy)methyl)-3-methyl-2-oxotetrahydrofuran-3,4-diyl dibenzoate
• (3R,4R,5R)-5-((Benzoyloxy)methyl)-3-methyl-2-oxotetrahydrofuran-3,4-diyl dibenzoate
• AKOS016009695
• (2R,3R,4R)-4-(Benzoyloxy)-2-[(benzoyloxy)methyl]-4-methyl-5-oxooxolan-3-yl benzoate (non-preferred name)
• SS-5258
• 7392-74-7
• SCHEMBL1825686
• (3R,4R,5R)-5-((Benzoyloxy)methyl)-3-methyl-2-oxotetrahydrofuran-3,4-diyldibenzoate
• 93636-17-0
• (3R,4R,5R)-4-(BENZOYLOXY)-5-[(BENZOYLOXY)METHYL]-3-METHYL-2-OXOOXOLAN-3-YL BENZOATE
• MFCD07369678
• DTXSID00563387
• CS-0009553
• W17273
• W-203686
• (2R,3R,4R)-4-(Benzoyloxy)-2-[(benzoyloxy)methyl]-4-methyl-5-oxooxolan-3-yl benzoate
• +Expand

• MDL： MFCD07369678
• InChIKey： KOELERLPRQKGLG-VHFRWLAGSA-N
• Inchi： 1S/C27H22O8/c1-27(35-25(30)20-15-9-4-10-16-20)22(34-24(29)19-13-7-3-8-14-19)21(33-26(27)31)17-32-23(28)18-11-5-2-6-12-18/h2-16,21-22H,17H2,1H3/t21-,22-,27-/m1/s1
• SMILES： C[C@]1([C@@H]([C@@H](COC(=O)C2=CC=CC=C2)OC1=O)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 474.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 10
• Monoisotopic Mass: 474.13146766g/mol
• Heavy Atom Count: 35
• Complexity: 776
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Experimental Properties

• LogP: 3.61010
• PSA: 105.20000
• Melting Point: 131-133°C